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Compound of Interest

N-3-Hydroxybutyryl-L-homoserine
Compound Name:
lactone

cat. No.: B15565330

Essential Safety and Handling Guide for N-3-
Hydroxybutyryl-L-homoserine lactone

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-3-Hydroxybutyryl-L-homoserine lactone. The
following procedures ensure safe operational handling and disposal of this compound.

Chemical Identifier:
o Name: N-3-Hydroxybutyryl-L-homoserine lactone

e Synonyms: 3-OH-C4-HSL, N-3-hydroxybutanoyl-L-Homoserine lactone, N-3-hydroxybutyryl-
L-HSL[1][2]

e CAS Number: 1325550-06-8[1]

Hazard Assessment: According to the Globally Harmonized System (GHS), N-3-
Hydroxybutyryl-L-homoserine lactone is not classified as a hazardous substance.[1] Safety
data sheets indicate no specific label elements such as hazard pictograms, signal words, or
hazard statements.[1] Both NFPA and HMIS ratings for health, fire, and reactivity are 0,
signifying a minimal hazard.[1] However, as a standard precaution with all research chemicals,
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it should be handled with care to avoid ingestion, inhalation, and contact with skin and eyes.[2]

[3]

Personal Protective Equipment (PPE)

While N-3-Hydroxybutyryl-L-homoserine lactone is not classified as hazardous, adherence
to standard laboratory safety protocols is essential. The following PPE is recommended to
minimize exposure and ensure a safe working environment.

PPE Category Item Specifications & Use

Provides a barrier against

incidental skin contact.[4][5]

Hand Protection Disposable Nitrile Gloves ) ] )
Change gloves immediately if
contaminated.

Safety Glasses with Side Protects eyes from potential

Eye Protection )
Shields splashes or aerosols.[4][6]

Shields skin and personal

Body Protection Laboratory Coat clothing from accidental spills.

[417]

Standard laboratory practice to
] Long Pants and Closed-Toe ] ]
General Attire protect against spills and
Shoes )
physical hazards.[5][6]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Area Setup:

Ensure the work area is clean and uncluttered.

Verify that an eyewash station and safety shower are readily accessible.[8]

Assemble all necessary equipment and reagents before handling the compound.

N

. Donning Personal Protective Equipment (PPE):
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e Put on a laboratory coat, ensuring it is fully buttoned.

o Wear safety glasses with side shields.

o Put on disposable nitrile gloves.

3. Handling the Compound:

e N-3-Hydroxybutyryl-L-homoserine lactone is typically supplied as a solid.[2]
e When preparing solutions, work in a well-ventilated area.

e Avoid creating dust when handling the solid form.

e The compound is soluble in organic solvents such as DMSO and dimethylformamide.[2][3]
Use of ethanol or other primary alcohols is not recommended as they can open the lactone

ring.[2][3]
 After handling, wash hands thoroughly with soap and water.[2]
4. Storage:
o Store the compound at -20°C for long-term stability.[2][9]
o Keep the container tightly closed.[1]

Disposal Plan

Proper disposal of N-3-Hydroxybutyryl-L-homoserine lactone and its containers is crucial to
prevent environmental contamination and ensure regulatory compliance.

» Small Quantities: For very small research quantities, disposal with household waste may be
permissible, but always follow institutional and local regulations.[1]

o Chemical Waste: Larger quantities and contaminated materials (e.g., gloves, pipette tips)
should be disposed of as chemical waste. Place in a suitable, sealed container labeled for
chemical waste disposal.
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e Regulations: All disposal must be conducted in accordance with official local, state, and
federal regulations.[1] Do not allow the product to enter sewers or waterways.[1]

Experimental Workflow for Handling N-3-Hydroxybutyryl-L-homoserine lactone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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